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Compound of Interest

Compound Name: Iodecimol

CAS No.: 81045-33-2

Cat. No.: B1214200

Get Quote

Part 1: Chemical Identity & Structural Architecture
Iodecimol is a nonionic, dimeric iodinated contrast medium (ICM) designed for diagnostic X-

ray imaging, specifically myocardial and vascular visualization. It belongs to the second

generation of nonionic dimers, a class engineered to achieve iso-osmolality with blood plasma,

thereby minimizing the osmotic toxicity associated with earlier ionic and monomeric agents.
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Parameter Detail

CAS Registry Number 81045-33-2

IUPAC Name

5,5'-[Malonylbis[(2-hydroxyethyl)imino]]bis[N,N'-

bis[2-hydroxy-1-(hydroxymethyl)ethyl]-2,4,6-

triiodoisophthalamide]

Molecular Formula C₃₅H₄₄I₆N₆O₁₆

Molecular Weight 1566.18 g/mol

Classification
Nonionic Dimer (Ratio 6:1 – 6 Iodine atoms per

molecule)

Stereochemistry

Achiral core; Serinol side chains typically

derived from achiral precursors (2-amino-1,3-

propanediol).

Structural Analysis
The Iodecimol molecule consists of two triiodinated benzene rings linked by a hydrophilic

bridge.

The Pharmacophore: Two 2,4,6-triiodoisophthalamide cores provide radiopacity (6 iodine

atoms total).

The Shielding: Four serinol (1,3-dihydroxy-2-propylamine) groups form the amide side

chains, creating a hydrophilic shell that masks the hydrophobic iodine atoms from biological

interactions.

The Linker: A malonyl bridge connects the nitrogen atoms at the 5-positions of the benzene

rings. Crucially, these bridge nitrogens are also substituted with 2-hydroxyethyl groups,

ensuring high water solubility and reducing amide proton exchange (which lowers

chemotoxicity).

Figure 1: Schematic connectivity of Iodecimol. The malonyl linker connects two triiodinated

cores via substituted nitrogens, creating a symmetric dimer.
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Part 2: Physicochemical Properties & Causality
The design of Iodecimol addresses the "osmolality-viscosity trade-off" inherent in contrast

media development.

Osmolality and Viscosity[1]
Iso-osmolality: Unlike monomers (e.g., Iohexol) which are hyperosmolar (~600–800

mOsm/kg at injection concentrations), Iodecimol is iso-osmolar to blood (~290 mOsm/kg).[1]

Mechanism:[2][3][4] By covalently linking two monomers, the molecule delivers 6 iodine

atoms for the osmotic penalty of only one particle. This prevents contrast-induced

nephropathy (CIN) caused by osmotic diuresis and red blood cell crenation.

Viscosity: A trade-off of dimerization is increased molecular size and rigidity, leading to higher

viscosity.

Implication: Iodecimol solutions likely exhibit viscosities >10 cP at 37°C (comparable to

Iodixanol). This necessitates pre-warming the solution to body temperature before

injection to ensure smooth flow through catheters.

Solubility and Hydrophilicity
Partition Coefficient (log P): Highly negative (hydrophilic). The presence of 10 hydroxyl

groups (4 from serinol side chains × 2 rings + 2 from hydroxyethyl bridge substituents)

creates a dense hydration shell.

Stability: The malonyl linker is chemically robust, but the amide bonds are susceptible to

hydrolysis at extreme pH. Storage is typically buffered at pH 7.0–7.4.

Part 3: Synthesis & Manufacturing Pathway
The synthesis of Iodecimol requires precise control to prevent oligomerization and ensure

complete iodination.

Retrosynthetic Analysis
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The molecule is assembled from 5-amino-2,4,6-triiodoisophthalic acid derivatives. The critical

step is the "dimerization" via the malonyl linker.

Step-by-Step Protocol (Reconstructed)
Precursor: 5-Amino-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodoisophthalamide (Compound A).

N-Alkylation (Bridge Preparation):

Reagents: Compound A + 2-Chloroethanol (or Ethylene Oxide) + Base (NaOH).

Process: The anilino nitrogen at position 5 is alkylated to introduce the hydroxyethyl group.

Result: 5-(2-hydroxyethyl)amino-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodoisophthalamide.

Dimerization (Coupling):

Reagents: Malonyl Dichloride (or Malonyl Chloride) in dry solvent (DMAC or DMF).

Conditions: 0°C to Room Temperature, strictly anhydrous to prevent hydrolysis of the acid

chloride.

Mechanism:[2][3][4] Nucleophilic attack by the secondary amine (at pos 5) on the malonyl

carbonyls.

Purification: Ion exchange chromatography to remove unreacted monomers and salts.
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Figure 2: Synthetic route from triiodinated isophthalic acid to Iodecimol via N-alkylation and

malonyl coupling.
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Part 4: Analytical Protocol (HPLC)
To ensure clinical safety, the purity of Iodecimol must be verified using High-Performance

Liquid Chromatography (HPLC). This protocol separates the dimer from potential monomeric

impurities and hydrolysis products.

Method Parameters[6]
System: HPLC with UV-Vis Diode Array Detector (DAD).

Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm).

Mobile Phase A: Water (Milli-Q) + 0.01% Trifluoroacetic acid (TFA) or Phosphate Buffer pH 7.

Mobile Phase B: Acetonitrile (HPLC Grade).

Detection: UV at 254 nm (aromatic absorption) and 240 nm (iodine enhancement).

Flow Rate: 1.0 mL/min.

Temperature: 25°C.

Gradient Profile
Time (min) % Mobile Phase A % Mobile Phase B Phase Description

0.0 98 2 Equilibration

2.0 98 2 Sample Injection

15.0 70 30 Gradient Elution

20.0 50 50 Wash

25.0 98 2 Re-equilibration

Causality in Method Design
Why C18? The hydrophobic iodine atoms provide sufficient retention on non-polar stationary

phases despite the hydrophilic hydroxyl shell.
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Why Gradient? Iodecimol is a large dimer and elutes later than monomeric impurities (like

unreacted amine precursors). An isocratic run would result in excessive peak broadening for

the dimer.

Part 5: Safety & Mechanism of Action
Mechanism
Iodecimol functions purely through X-ray attenuation. The electron-dense iodine atoms (

) absorb X-ray photons via the photoelectric effect, creating a signal void (white area) on the
radiograph that outlines the vascular lumen.

Toxicology Profile
Renal Safety: As an iso-osmolar agent, Iodecimol minimizes the osmotic load on the renal

tubules, reducing the risk of Contrast-Induced Nephropathy (CIN) compared to low-osmolar

(monomeric) agents.

Chemotoxicity: The complete substitution of the aromatic ring (3 iodines, 2 amides, 1

nitrogen bridge) leaves no unsubstituted positions, preventing protein binding and minimizing

allergic-like reactions (anaphylactoid events).

Clearance: Exclusively renal (glomerular filtration) with no metabolic biotransformation. Half-

life is typically ~2 hours in patients with normal renal function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.
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